Cas no 2034326-71-9 (5-fluoro-2-({1-4-(trifluoromethyl)benzenesulfonylpiperidin-3-yl}oxy)pyrimidine)

• Product Name: 5-fluoro-2-({1-4-(trifluoromethyl)benzenesulfonylpiperidin-3-yl}oxy)pyrimidine
• CAS No: 2034326-71-9
• MF: C₁₆H₁₅F₄N₃O₃S
• MW: 405.367216348648
• CID: 6199753
• PubChem ID: 121018024
• Update Time: 2025-05-19

5-fluoro-2-({1-4-(trifluoromethyl)benzenesulfonylpiperidin-3-yl}oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-({1-4-(trifluoromethyl)benzenesulfonylpiperidin-3-yl}oxy)pyrimidine
• AKOS026701534
• F6480-3971
• 2034326-71-9
• 5-fluoro-2-((1-((4-(trifluoromethyl)phenyl)sulfonyl)piperidin-3-yl)oxy)pyrimidine
• 5-fluoro-2-({1-[4-(trifluoromethyl)benzenesulfonyl]piperidin-3-yl}oxy)pyrimidine
• 5-fluoro-2-[1-[4-(trifluoromethyl)phenyl]sulfonylpiperidin-3-yl]oxypyrimidine

• Inchi： 1S/C16H15F4N3O3S/c17-12-8-21-15(22-9-12)26-13-2-1-7-23(10-13)27(24,25)14-5-3-11(4-6-14)16(18,19)20/h3-6,8-9,13H,1-2,7,10H2
• InChI Key： YKUJCFRTVQWXGS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(N1CCCC(C1)OC1N=CC(=CN=1)F)(=O)=O

Computed Properties

• Exact Mass: 405.07702517g/mol
• Monoisotopic Mass: 405.07702517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.8Ų

Additional information on 5-fluoro-2-({1-4-(trifluoromethyl)benzenesulfonylpiperidin-3-yl}oxy)pyrimidine

Introduction to 5-Fluoro-2-({1-4-(Trifluoromethyl)benzenesulfonylpiperidin-3-yl}oxy)pyrimidine (CAS No. 2034326-71-9)

5-Fluoro-2-({1-4-(trifluoromethyl)benzenesulfonylpiperidin-3-yl}oxy)pyrimidine, with the CAS number 2034326-71-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a fluorine atom and a trifluoromethylbenzenesulfonyl group, contribute to its distinct pharmacological properties.

The synthesis of 5-fluoro-2-({1-4-(trifluoromethyl)benzenesulfonylpiperidin-3-yl}oxy)pyrimidine involves a multi-step process that typically includes the formation of the piperidine ring, the introduction of the trifluoromethylbenzenesulfonyl group, and the final coupling with a fluorinated pyrimidine moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in various research and development activities.

In terms of its biological activity, 5-fluoro-2-({1-4-(trifluoromethyl)benzenesulfonylpiperidin-3-yl}oxy)pyrimidine has been studied for its potential as an inhibitor of specific enzymes and receptors. One notable area of research is its interaction with kinases, which are key regulators of cellular signaling pathways. Studies have shown that this compound exhibits selective inhibition of certain kinases, making it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Additionally, the compound has been evaluated for its anti-inflammatory properties. In vitro studies have demonstrated that 5-fluoro-2-({1-4-(trifluoromethyl)benzenesulfonylpiperidin-3-yl}oxy)pyrimidine can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in immune cells. These findings suggest that it may have therapeutic potential in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 5-fluoro-2-({1-4-(trifluoromethyl)benzenesulfonylpiperidin-3-yl}oxy)pyrimidine has also been investigated to assess its suitability for clinical applications. Preclinical studies in animal models have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development.

To further explore its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 5-fluoro-2-({1-4-(trifluoromethyl)benzenesulfonylpiperidin-3-yl}oxy)pyrimidine. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These preliminary results are encouraging and warrant further investigation in larger patient populations.

In conclusion, 5-fluoro-2-{(1-{4-(trifluoromethyl)benzenesulfonyl}piperidin-3-yloxy)}pyrimidine (CAS No. 2034326-71-9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of kinases and anti-inflammatory agent makes it an attractive candidate for drug development. Ongoing research and clinical trials will provide more insights into its therapeutic applications and safety profile.